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Compound of Interest

Compound Name: Silver bicarbonate

Cat. No.: B12710000

Note on Chemical Identity: The following guidance is for Silver Carbonate (Ag2COs), as
comprehensive safety data is widely available for this compound. "Silver bicarbonate”
(AgHCO:3) is a less common and less stable substance, and the information for Silver
Carbonate is often relevant. Always consult the specific Safety Data Sheet (SDS) provided by
your supplier.

Silver Carbonate is a light-sensitive, yellow to brown solid chemical compound.[1][2] Proper
handling and disposal are crucial to ensure the safety of laboratory personnel and to prevent
environmental contamination. Long-term exposure to silver compounds can lead to argyria, a
permanent blue-gray discoloration of the skin and other tissues.[3][4]

Hazard Identification and Exposure Limits

Silver Carbonate poses several health and environmental risks. It is known to cause serious
eye damage and skin and respiratory irritation.[5][6][7][8] It is also very toxic to aquatic life with
long-lasting effects.[4][5]

Quantitative Data Summary
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Parameter Value Reference

OSHA PEL-TWA (Permissible
Exposure Limit - Time- 0.01 mg Ag/m3 [3]
Weighted Average)

ACGIH TLV-TWA (Threshold
Limit Value - Time-Weighted 0.01 mg Ag/m3 [3]
Average)

IDLH (Immediately Dangerous

10 mg Ag/m3 3
to Life or Health) 979 3]

Oral LD50 (Lethal Dose, 50%) 3731 mg/kg (rat) 9]

Operational Plan: Handling and Storage

A systematic approach to handling Silver Carbonate is essential to minimize exposure and
ensure safety.

Engineering Controls

e Ventilation: Always handle Silver Carbonate in a well-ventilated area.[7] Use appropriate
exhaust ventilation, such as a chemical fume hood, at places where dust may be formed.[7]

o Safety Stations: Ensure that safety showers and eyewash stations are close to the
workstation location.[6]

Personal Protective Equipment (PPE)

The following PPE is required to create a barrier between the researcher and the chemical.[10]

e Eye and Face Protection: Wear chemical safety goggles that provide a snug fit to prevent
dust from entering the eyes.[11][12] For operations with a higher risk of splashing, a face
shield should be worn in addition to goggles.[3][11]

e Skin Protection:
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o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene) to prevent
skin exposure.[3][9][11] Always inspect gloves before use and replace them regularly.[13]

o Protective Clothing: Wear a lab coat or chemical-resistant apron or coveralls to minimize
contact with skin.[9][11] Closed-toe shoes should always be worn in the laboratory.[13]

» Respiratory Protection:

o For operations that may generate dust, a NIOSH/MSHA-approved dust mask or respirator
should be worn.[3][9] If working with significant quantities or in poorly ventilated areas, a
full-facepiece airline respirator in positive pressure mode may be necessary.[9]

Handling Procedures

o Preparation: Before handling, read and understand the Safety Data Sheet (SDS). Ensure all
necessary PPE is available and in good condition.

e Handling:

[¢]

Avoid contact with skin, eyes, and clothing.[9][14]

o

Avoid generating dust.[9][14]

[e]

Avoid ingestion and inhalation.[9][14]

o

Wash hands thoroughly after handling the material and before eating, drinking, or
smoking.[9][15]

e Cleanup:
o Clean up spills immediately.[9]

o For solid spills, carefully sweep up the material to avoid creating dust and place it into a
suitable, labeled container for disposal.[9][14]

Storage

o Store in a cool, dry, well-ventilated place.[6][9]
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» Keep the container tightly closed when not in use.[9][14]
o Protect from light, as Silver Carbonate is light-sensitive.[2][9][14]

o Store away from incompatible materials such as acids and strong oxidizing agents.[6][9]

Disposal Plan

Silver Carbonate and its containers must be treated as hazardous waste. Improper disposal
can cause significant harm to the environment.

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and
consult state and local regulations.[9]

» Containment: Collect waste Silver Carbonate in a suitable, closed, and clearly labeled
container.[4] Do not mix with other waste.[4]

» Disposal Method: Dispose of the contents and container at an approved waste disposal plant
or licensed waste disposal site.[4][15] Never release the chemical into drains or the
environment.[5][7] Handle uncleaned containers as you would the product itself.[4]

Mandatory Visualization

The following workflow diagram outlines the essential steps for safely handling Silver
Carbonate.
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Safe Handling Workflow for Silver Carbonate
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Caption: A workflow for the safe handling of Silver Carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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